Cas no 1335955-05-9 ((2R)-1-(3-phenoxyphenyl)propan-2-amine)

• Product Name: (2R)-1-(3-phenoxyphenyl)propan-2-amine
• CAS No: 1335955-05-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6252318
• PubChem ID: 28123652
• Update Time: 2025-05-19

(2R)-1-(3-phenoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-phenoxyphenyl)propan-2-amine
• EN300-1863239
• 1335955-05-9
• SCHEMBL24098463

• Inchi： 1S/C15H17NO/c1-12(16)10-13-6-5-9-15(11-13)17-14-7-3-2-4-8-14/h2-9,11-12H,10,16H2,1H3/t12-/m1/s1
• InChI Key： WWAFHXYPHWZFMH-GFCCVEGCSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-(3-phenoxyphenyl)propan-2-amine

Professional Introduction to (2R)-1-(3-phenoxyphenyl)propan-2-amine and CAS No. 1335955-05-9

The compound with the CAS number 1335955-05-9 is a significant molecule in the field of chemical and pharmaceutical research. Specifically, it corresponds to the enantiomerically pure form, (2R)-1-(3-phenoxyphenyl)propan-2-amine, which has garnered considerable attention due to its unique structural and pharmacological properties. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and the latest research findings that underscore its importance in modern medicinal chemistry.

The name (2R)-1-(3-phenoxyphenyl)propan-2-amine provides a detailed description of its chemical structure. The (2R) designation indicates the configuration at the chiral center located on the propan-2-amine moiety, while the 3-phenoxyphenyl group highlights the aromatic nature of one of the substituents. This combination of features makes it a versatile scaffold for developing novel therapeutic agents. The phenoxyphenyl group, in particular, is known for its ability to modulate biological pathways through interactions with specific targets.

In recent years, there has been a growing interest in chiral amines as pharmacophores due to their ability to exhibit enantioselective interactions with biological targets. The (2R)-configuration of (2R)-1-(3-phenoxyphenyl)propan-2-amine has been particularly studied for its potential in drug development. For instance, studies have shown that this enantiomer can exhibit enhanced binding affinity and selectivity when interacting with certain enzymes and receptors. This property is crucial for developing drugs with improved efficacy and reduced side effects.

The synthesis of (2R)-1-(3-phenoxyphenyl)propan-2-amine involves multi-step organic reactions that require careful optimization to achieve high enantiomeric purity. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the formation of the amine group. Recent advances in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, which is essential for both academic research and industrial applications.

Beyond its synthetic significance, (2R)-1-(3-phenoxyphenyl)propan-2-amine has been explored in various therapeutic contexts. Its structural features suggest potential applications in areas such as central nervous system disorders, inflammatory diseases, and cancer therapy. For example, preliminary studies have indicated that derivatives of this compound may interact with neurotransmitter receptors, offering a new avenue for treating neurological conditions. Additionally, its ability to modulate inflammatory pathways has prompted investigations into its potential as an anti-inflammatory agent.

One of the most exciting aspects of (2R)-1-(3-phenoxyphenyl)propan-2-amine is its role as a building block for more complex molecules. Medicinal chemists often use such scaffolds to design libraries of compounds for high-throughput screening. This approach has led to the discovery of several promising drug candidates that are currently undergoing further investigation. The phenoxyphenyl moiety, in particular, has been found to enhance solubility and bioavailability, making it an attractive feature for drug design.

Computational modeling has also played a crucial role in understanding the behavior of (2R)-1-(3-phenoxyphenyl)propan-2-amine. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at the atomic level. These studies have not only helped refine synthetic strategies but also have provided a foundation for designing next-generation drugs with improved properties.

In conclusion, (2R)-1-(3-phenoxyphenyl)propan-2-amine is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, coupled with recent advances in synthetic chemistry and computational modeling, make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone of medicinal chemistry investigations in the years to come.